Cas no 1805371-16-7 (2-Bromo-3-(bromomethyl)-6-(difluoromethyl)-5-hydroxypyridine)

• Product Name: 2-Bromo-3-(bromomethyl)-6-(difluoromethyl)-5-hydroxypyridine
• CAS No: 1805371-16-7
• MF: C₇H₅Br₂F₂NO
• MW: 316.925507307053
• CID: 4915271
• Update Time: 2025-06-15

2-Bromo-3-(bromomethyl)-6-(difluoromethyl)-5-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(bromomethyl)-6-(difluoromethyl)-5-hydroxypyridine

• Inchi： 1S/C7H5Br2F2NO/c8-2-3-1-4(13)5(7(10)11)12-6(3)9/h1,7,13H,2H2
• InChI Key： CIMWRSFCDSHQDD-UHFFFAOYSA-N
• SMILES： BrC1=C(CBr)C=C(C(C(F)F)=N1)O

Computed Properties

• Exact Mass: 316.869
• Monoisotopic Mass: 314.871
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 33.1

Additional information on 2-Bromo-3-(bromomethyl)-6-(difluoromethyl)-5-hydroxypyridine

Introduction to 2-Bromo-3-(bromomethyl)-6-(difluoromethyl)-5-hydroxypyridine (CAS No. 1805371-16-7)

2-Bromo-3-(bromomethyl)-6-(difluoromethyl)-5-hydroxypyridine, identified by its CAS number 1805371-16-7, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and pharmacological potential. The structural features of 2-Bromo-3-(bromomethyl)-6-(difluoromethyl)-5-hydroxypyridine, including its bromo and hydroxymethyl substituents, as well as the presence of a difluoromethyl group, make it a versatile intermediate in the synthesis of various bioactive molecules.

The bromomethyl group at the 3-position and the difluoromethyl group at the 6-position are particularly noteworthy, as they introduce unique reactivity and electronic properties to the molecule. These functional groups enable a wide range of chemical transformations, including nucleophilic substitution reactions, cross-coupling reactions, and other modifications that are essential for drug discovery and development. The hydroxy group at the 5-position further enhances the compound's potential as a building block for more complex structures, allowing for further derivatization and optimization.

In recent years, there has been growing interest in pyridine derivatives due to their role in the development of novel therapeutic agents. Pyridines are known to exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The specific arrangement of substituents in 2-Bromo-3-(bromomethyl)-6-(difluoromethyl)-5-hydroxypyridine makes it an attractive candidate for further exploration in these areas.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The presence of multiple reactive sites allows chemists to modify its structure in various ways, enabling the creation of libraries of compounds with tailored biological profiles. This flexibility is particularly valuable in high-throughput screening (HTS) campaigns, where large numbers of compounds are tested for their activity against specific targets.

Recent studies have demonstrated the utility of 2-Bromo-3-(bromomethyl)-6-(difluoromethyl)-5-hydroxypyridine in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, and their dysregulation is associated with numerous diseases, including cancer. By incorporating this compound into kinase inhibitor designs, researchers have been able to develop molecules with improved potency and selectivity. For instance, derivatives of this pyridine have shown promise in inhibiting tyrosine kinases, which are implicated in tumor growth and progression.

The difluoromethyl group is particularly interesting from a pharmacological perspective. This moiety has been shown to enhance metabolic stability and binding affinity in drug candidates. Its incorporation into small molecules can lead to increased bioavailability and prolonged duration of action, which are critical factors in drug development. Additionally, the electron-withdrawing nature of the difluoromethyl group can influence the electronic properties of adjacent functional groups, thereby modulating biological activity.

Another area where 2-Bromo-3-(bromomethyl)-6-(difluoromethyl)-5-hydroxypyridine has shown promise is in the development of antiviral agents. Viruses rely on host cellular machinery for replication, and targeting viral enzymes or proteins can be an effective strategy for antiviral therapy. Researchers have explored derivatives of this compound as inhibitors of viral proteases and polymerases. The ability to modify its structure allows for fine-tuning of interactions with viral targets, leading to more effective inhibitors.

The synthesis of 2-Bromo-3-(bromomethyl)-6-(difluoromethyl)-5-hydroxypyridine involves several key steps that highlight its complexity and synthetic challenge. The introduction of the bromo substituents requires careful control over reaction conditions to avoid unwanted side products. Similarly, the placement of the hydroxy group necessitates precise functionalization strategies to ensure regioselectivity. Despite these challenges, advances in synthetic methodology have made it increasingly feasible to produce this compound on a scalable basis.

In conclusion,2-Bromo-3-(bromomethyl)-6-(difluoromethyl)-5-hydroxypyridine (CAS No. 1805371-16-7) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent starting point for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in medicinal chemistry and drug discovery efforts worldwide.